Cas no 288401-12-7 (1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-)

1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)- structure
288401-12-7 structure
Product Name:1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-
CAS No:288401-12-7
MF:C9H8FNO4
MW:213.162526130676
CID:248919
PubChem ID:53430867
Update Time:2025-04-19

1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-
    • 1-(5-fluoro-2-hydroxy-3-nitrophenyl)propan-1-one
    • 5A'A inverted exclamation markA'A A'A inverted exclamation markA'A-FLUORO-2A'A inverted exclamation markA'A A'A inverted exclamation markA'A-HYDROXY-3A'A inverted exclamation markA'A A'A inverted exclamation markA'A-NITROPROPIOPHENONE
    • 5'-FLUORO-2'-HYDROXY-3'-NITROPROPIOPHENONE
    • 5''-FLUORO-2''-HYDROXY-3''-NITROPROPIOPHENONE
    • DTXSID60700251
    • 288401-12-7
    • Inchi: 1S/C9H8FNO4/c1-2-8(12)6-3-5(10)4-7(9(6)13)11(14)15/h3-4,13H,2H2,1H3
    • InChI Key: HDJYGWRCVVXLEV-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=C(C=1)C(CC)=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 213.04400
  • Monoisotopic Mass: 213.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 83.12000
  • LogP: 2.55540
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.